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Compound of Interest

Compound Name: DDO-7263

Cat. No.: B12399398

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-7263 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor
2 (Nrf2) signaling pathway.[1][2] As a 1,2,4-Oxadiazole derivative, it exerts its biological effects
by binding to Rpn6, a component of the 26S proteasome.[2][3][4] This interaction blocks the
assembly of the proteasome, leading to a halt in the degradation of ubiquitinated Nrf2.[2][3][5]
Consequently, Nrf2 accumulates and translocates to the nucleus, where it activates the
Antioxidant Response Element (ARE), upregulating the expression of neuroprotective genes
like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[3][5] DDO-
7263 has demonstrated neuroprotective and anti-inflammatory effects, primarily through the
inhibition of the NLRP3 inflammasome, making it a compound of interest for research in
neurodegenerative diseases such as Parkinson's disease.[1][2][3][5]

Chemical Properties

Property Value

CAS Number 2254004-96-9
Molecular Formula C14HoF2N30
Molecular Weight 273.24 g/mol
Purity >98% (HPLC)
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Solubility and Storage

Proper dissolution and storage of DDO-7263 are critical for maintaining its stability and activity
in cell culture experiments.

Parameter Details
Solvent Dimethyl sulfoxide (DMSO)
Solubility in DMSO 17.86 mg/mL (65.36 mM)[3] or 10 mM[2]

-80°C for up to 6 months[2][4], -20°C for up to 6

Stock Solution Storage (in DMSO)
months[2], 4°C for up to 2 weeks[4][6]

Powder Storage -20°C for up to 2 years[4][6]

Experimental Protocols
Preparation of DDO-7263 Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of DDO-7263 in DMSO.

Materials:

DDO-7263 powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)
Procedure:

o Equilibration: Allow the DDO-7263 vial to equilibrate to room temperature for at least 1 hour
before opening.
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e Weighing: Accurately weigh the required amount of DDO-7263 powder in a sterile
microcentrifuge tube. For 1 mL of a 10 mM stock solution, 2.73 mg of DDO-7263 is needed.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the DDO-7263 powder.

e Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, use an
ultrasonic bath at a temperature below 60°C to aid dissolution.[3]

 Sterilization: While not always necessary due to the nature of DMSO, if required, the stock
solution can be sterilized by passing it through a 0.22 pum syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C.

Workflow for Preparing DDO-7263 Stock Solution
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Caption: Workflow for DDO-7263 Stock Solution Preparation.

Dilution of DDO-7263 for Cell Culture

This protocol outlines the dilution of the DMSO stock solution to the desired final concentration
in cell culture medium. It is crucial to ensure the final DMSO concentration is non-toxic to the
cells (typically < 0.1%).

Materials:
e 10 mM DDO-7263 stock solution in DMSO

o Complete cell culture medium, pre-warmed to 37°C
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» Sterile serological pipettes and pipette tips
Procedure:

e Calculate Dilution: Determine the volume of the 10 mM DDO-7263 stock solution needed to
achieve the desired final concentration in your cell culture experiment. For example, to
prepare 1 mL of medium with a final DDO-7263 concentration of 20 yuM, you would need 2
uL of the 10 mM stock solution.

» Serial Dilution (Recommended): To ensure accurate and homogenous mixing, it is
recommended to perform a serial dilution.

o Prepare an intermediate dilution by adding a small volume of the stock solution to a larger
volume of pre-warmed medium.

o Add the intermediate dilution to the final volume of cell culture medium.

» Direct Dilution: Alternatively, for smaller volumes, directly add the calculated volume of the
DDO-7263 stock solution to the pre-warmed cell culture medium. Pipette up and down gently
to mix.

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
DDO-7263) to an equivalent volume of cell culture medium. This is essential to distinguish
the effects of the compound from the effects of the solvent.

o Treatment: Remove the existing medium from your cell culture plates and replace it with the
DDO-7263-containing medium or the vehicle control medium.

 Incubation: Incubate the cells for the desired period (e.g., 2 to 24 hours for PC12 cells) under
standard cell culture conditions (e.g., 37°C, 5% CO032).[3]

In Vitro Applications

DDO-7263 has been effectively used in various cell lines to study its neuroprotective and anti-
inflammatory properties.
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. Concentration . .
Cell Line Incubation Time Observed Effects
Range

Increased cell survival
rate after H20:2-

PC12 cells 2.5-80 uM 24 hours ) o
induced oxidative

stress.[5]

Upregulated protein
levels of HO-1 and
NQOlina

PC12 cells 20 uM 2 - 24 hours )
concentration-

dependent manner.[3]

[5]

Increased cell survival
THP-1 derived rate after H202-
2.5-80 uM 24 hours ) S
macrophages induced oxidative

stress.[5]

Significantly inhibited
NLRP3 activation,

] cleaved caspase-1
THP-1 derived

Not specified Not specified production, and IL-1f3
macrophages

protein expression in
ATP-LPS-exposed
cells.[1]

Signaling Pathway

DDO-7263 activates the Nrf2 signaling pathway, which plays a crucial role in cellular defense
against oxidative stress and inflammation.
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DDO-7263 Mechanism of Action
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Caption: DDO-7263 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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